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Compound of Interest

Compound Name: 2-Amino-4,6-dinitrotoluene

Cat. No.: B165273 Get Quote

An In-depth Technical Guide to 2-Amino-4,6-dinitrotoluene

Chemical Identifier: CAS Number 35572-78-2

This document provides a comprehensive technical overview of 2-Amino-4,6-dinitrotoluene
(2-ADNT), a significant metabolite of the explosive 2,4,6-trinitrotoluene (TNT).[1][2] It is

intended for researchers, scientists, and professionals in drug development and environmental

science who require detailed information on the compound's properties, synthesis, and

analysis. 2-ADNT is frequently studied due to its presence in environments contaminated with

TNT and as a major human metabolite of TNT exposure.[1][2]

Chemical and Physical Properties
2-Amino-4,6-dinitrotoluene is a yellow crystalline solid at room temperature.[1][3] Its

properties are critical for understanding its environmental fate, transport, and analytical

behavior. The estimated moderate water solubility suggests a potential for leaching into

groundwater.[2]
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Property Value Reference

CAS Number 35572-78-2 [1][4][5]

Molecular Formula C₇H₇N₃O₄ [1][4]

Molecular Weight 197.15 g/mol [4][6]

Appearance
Pale yellow to orange

crystalline solid; Yellow powder
[1][3]

Melting Point 135 °C or 173 °C [2][6]

Boiling Point 334.23 °C (rough estimate) [6]

Density 1.5115 g/cm³ (rough estimate) [6]

Vapor Pressure
4.6 x 10⁻⁶ mm Hg at 25°C

(predicted average)
[2]

Water Solubility Estimated as moderate [2]

Log Kₒw 1.79 (predicted average) [2]

Synonyms
2-Methyl-3,5-dinitroaniline, 3,5-

Dinitro-o-toluidine, 2A-DNT
[1][4]

Toxicological and Safety Data
2-ADNT is classified as a toxic substance with significant health hazards. It is harmful through

ingestion, inhalation, and skin contact, and may cause damage to organs through prolonged or

repeated exposure.[4][7] Studies in rats have shown it can cause excitement and somnolence.

[1] While it is a known metabolite of TNT, the data available is considered inadequate to assess

its potential as a human carcinogen.[8]
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Hazard Type Data Reference

Acute Oral Toxicity
LD₅₀ (rat): 1394 mg/kg; LD₅₀

(mouse): 1522 mg/kg
[6]

Acute Lethal Dose LD₅₀ = 1167 mg/kg [9]

Hazard Statements
Toxic if swallowed, in contact

with skin, or if inhaled.[4][6]
[4][6]

Irritating to eyes, respiratory

system, and skin.[6]
[6]

Toxic to aquatic life with long-

lasting effects.[6][7]
[6][7]

Adverse Effects
May cause

methemoglobinemia.[1]
[1]

May cause damage to the liver

and blood systems.[10]
[10]

Carcinogenicity

Inadequate information to

assess carcinogenic potential.

[8]

[8]

Chronic Toxicity (Rat)
NOAEL (oral dietary): 2.68

mg/kg; LOAEL: 13.31 mg/kg
[9]

Experimental Protocols
Synthesis Protocol: Selective Reduction of TNT
2-Amino-4,6-dinitrotoluene can be synthesized via the selective reduction of one ortho-nitro

group of 2,4,6-trinitrotoluene (TNT). A reported method utilizes iron powder in refluxing acetic

acid.[11]

Materials:

2,4,6-Trinitrotoluene (TNT)
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Iron powder (Fe)

Glacial Acetic Acid (AcOH)

Reflux apparatus

Filtration equipment

Procedure:

Set up a reflux apparatus with a round-bottom flask, condenser, and heating mantle.

In the flask, dissolve the starting material, 2,4,6-trinitrotoluene, in glacial acetic acid.

Add iron powder to the solution. The molar ratio of reagents is crucial for selective reduction

and should be optimized based on the literature.

Heat the mixture to reflux. The reaction time will vary but should be monitored for the

consumption of TNT (e.g., by TLC).

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove the iron and iron oxide byproducts.

The filtrate contains the product, 2-Amino-4,6-dinitrotoluene. Further purification can be

achieved through crystallization or column chromatography.

Note: This procedure is based on a described synthetic transformation.[11] Researchers should

consult the primary literature for precise quantities, reaction times, and safety precautions.
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Synthesis of 2-ADNT from TNT

2,4,6-Trinitrotoluene
(TNT)

Fe / Acetic Acid
(Reflux)

2-Amino-4,6-dinitrotoluene
(2-ADNT)

Further Reduction
(Fe / Acetic Acid)

2,6-Diamino-4-nitrotoluene

Click to download full resolution via product page

Caption: Selective reduction pathway of TNT to 2-ADNT.

Analytical Protocol: HPLC-UV Detection
A high-performance liquid chromatography (HPLC) method with a UV detector is commonly

used for the sensitive determination of TNT and its degradation byproducts, including 2-ADNT,

in environmental samples.[12]

Equipment and Reagents:

HPLC system with a UV detector
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Diol functionalized column

Acetonitrile (HPLC grade)

Water (HPLC grade)

0.2 µm membrane filters

Sample vials

Procedure:

Sample Preparation (for soil/water samples):

Extract a known quantity of the sample with acetonitrile (e.g., 1:1 ratio for water samples).

[12]

For soil, use a method like sonic extraction.[13]

Agitate the mixture (e.g., swirl overnight in the dark for extraction).[12]

Filter the extract through a 0.2 µm membrane filter to remove particulates.[12]

HPLC Analysis:

Set up the HPLC system with a diol column.

Use a gradient elution program with water and acetonitrile as the mobile phase. The

specific gradient will depend on the instrument and desired separation but should be

optimized to resolve 2-ADNT from other analytes like TNT and 4-ADNT.[12]

Set the injection volume (e.g., 5-20 µL).

Set the UV detector to a wavelength appropriate for nitroaromatic compounds (typically in

the range of 230-254 nm).

Run a standard solution of 2-ADNT to determine its retention time and create a calibration

curve for quantification.
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Inject the prepared sample extracts for analysis.

Data Analysis:

Identify the 2-ADNT peak in the sample chromatogram by comparing its retention time to

that of the standard.

Quantify the concentration of 2-ADNT using the calibration curve.
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Analytical Workflow for 2-ADNT

Sample Preparation

HPLC Analysis

Data Processing
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Filtration
(0.2 µm filter)
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Caption: General workflow for the analysis of 2-ADNT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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